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Basic Properties of 2-Fluoropropane and Analogs

The table below summarizes the available identifiers and physical properties for 2-fluoropropane and

related compounds, which are useful for preliminary identification.

Property 2-Fluoropropane n-Propyl fluoride tert-Butyl fluoride

CAS Number 420-26-8 [1] 460-13-9 [2] 353-61-7 [3]

Molecular Formula C₃H₇F [1] C₃H₇F [2] C₄H₉F [3]

Common Name Isopropyl fluoride [1] - -

Boiling Point -10°C [1] -3.2°C to -3.0°C [2] 12°C [3]

Melting Point -133.4°C [1] -159°C [2] -77°C [3]

Density 0.969 (g/mL) [1] Information Missing 0.7352 (g/mL) [3]
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The core requirement for spectroscopic comparison could not be met from the available search results.

However, one search result [4] provides some context on the general methodologies used in fluorination

research.

Synthesis and Industrial Context: Anhydrous hydrogen fluoride (HF) is a common reagent for
introducing fluorine atoms into organic molecules. Its application varies from gas-phase
hydrofluorination over catalysts to liquid-phase reactions, sometimes using HF-base complexes

in polar solvents [4]. These methods are foundational for producing compounds like the ones in this
comparison.

General Analytical Approach: While specific protocols for the listed molecules are not provided,
the search results indicate that gas chromatography (GC) is a standard technique for analyzing

and ensuring the purity of volatile organic compounds. Solvents developed for use with GC detectors
(like FID and MS) are required to have extremely low levels of interfering signals, which is critical for

obtaining accurate analytical data [5].

The "Roadmap" for Spectroscopic Analysis

Since the search results lack the experimental spectral data, the following diagram outlines the key

spectroscopic techniques you would typically use to conduct a full characterization and comparison of these

fluorinated compounds.

Start: Fluoropropane Isomers

NMR Spectroscopy Mass Spectrometry (MS) Infrared (IR) Spectroscopy Gas Chromatography (GC)

¹⁹F NMR Chemical Shift ¹H NMR: Chemical Shift
and Coupling to ¹⁹F

MS: Molecular Ion Peak (M⁺)
and Fragmentation Pattern

IR: C-F Stretching
Vibration Band

GC: Retention Time
and Purity Analysis
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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